Cas no 1415383-97-9 (4-((3-Bromofuran-2-yl)methyl)morpholine)
4-((3-Bromofuran-2-yl)methyl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-((3-Bromofuran-2-yl)methyl)morpholine
- 4-[(3-bromofuran-2-yl)methyl]morpholine
-
- Inchi: 1S/C9H12BrNO2/c10-8-1-4-13-9(8)7-11-2-5-12-6-3-11/h1,4H,2-3,5-7H2
- InChI Key: OCSDVHROSRNVRO-UHFFFAOYSA-N
- SMILES: BrC1C=COC=1CN1CCOCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 162
- XLogP3: 1.2
- Topological Polar Surface Area: 25.6
4-((3-Bromofuran-2-yl)methyl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B197260-125mg |
4-((3-Bromofuran-2-yl)methyl)morpholine |
1415383-97-9 | 125mg |
$ 590.00 | 2022-06-07 | ||
| TRC | B197260-250mg |
4-((3-Bromofuran-2-yl)methyl)morpholine |
1415383-97-9 | 250mg |
$ 980.00 | 2022-06-07 |
4-((3-Bromofuran-2-yl)methyl)morpholine Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-((3-Bromofuran-2-yl)methyl)morpholine
4-((3-Bromofuran-2-yl)methyl)morpholine (CAS No: 1415383-97-9)
4-((3-Bromofuran-2-yl)methyl)morpholine is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug discovery and synthesis. This compound, with the CAS registry number 1415383-97-9, is characterized by its morpholine ring system, which is a six-membered saturated heterocycle containing one oxygen atom and one nitrogen atom. The morpholine ring is further substituted at the 4-position with a (3-bromofuran-2-yl)methyl group, introducing a brominated furan moiety into the structure.
The morpholine core of this compound is well-known for its versatility in chemical synthesis and its ability to act as a scaffold for various bioactive molecules. The substitution pattern of this compound, particularly the presence of the brominated furan group, adds complexity and functionality to the molecule, making it an interesting candidate for further exploration in medicinal chemistry. Recent studies have highlighted the potential of such substituted morpholines in modulating various biological targets, including enzymes, receptors, and ion channels.
One of the most intriguing aspects of 4-((3-Bromofuran-2-yl)methyl)morpholine is its ability to participate in diverse chemical reactions, such as nucleophilic substitutions and cycloadditions, due to the reactivity of the bromine atom in the furan ring. This property has been exploited in recent research to synthesize more complex molecules with enhanced bioactivity. For instance, researchers have reported the use of this compound as an intermediate in the construction of macrocyclic compounds with potential applications in cancer therapy.
In terms of biological activity, 4-((3-Bromofuran-2-yl)methyl)morpholine has shown promise in preliminary assays targeting neurodegenerative diseases. The furan moiety is known to exhibit antioxidant properties, which could be beneficial in mitigating oxidative stress associated with conditions like Alzheimer's disease and Parkinson's disease. Furthermore, the morpholine ring has been implicated in modulating cholinergic pathways, which are critical for cognitive function.
Recent advancements in computational chemistry have also enabled researchers to predict the pharmacokinetic properties of 4-((3-Bromofuran-2-yl)methyl)morpholine with greater accuracy. Molecular docking studies suggest that this compound may have favorable binding affinities for certain G-protein coupled receptors (GPCRs), which are key targets for drug development. These findings underscore the potential of this compound as a lead molecule for further optimization in preclinical studies.
From a synthetic standpoint, 4-((3-Bromofuran-2-yl)methyl)morpholine can be synthesized via a variety of routes, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing sustainability and reducing environmental impact.
In conclusion, 4-((3-Bromofuran-2-yl)methyl)morpholine (CAS No: 1415383-97-9) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique structure, combined with recent advances in chemical synthesis and biological testing, positions it as a promising candidate for future drug development efforts.
1415383-97-9 (4-((3-Bromofuran-2-yl)methyl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)